Cas no 2137057-40-8 (4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde
• CAS No: 2137057-40-8
• MF: C₈H₉ClN₂O₃S
• MW: 248.686659574509
• CID: 6273565
• PubChem ID: 165779205
• Update Time: 2025-05-25

4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137057-40-8
• 4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde
• EN300-726242

• Inchi： 1S/C8H9ClN2O3S/c9-7-6(3-12)15-8(10-7)11-1-4(13)5(14)2-11/h3-5,13-14H,1-2H2/t4-,5+
• InChI Key： OWBZHZSKUMTRFC-SYDPRGILSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1C[C@@H]([C@@H](C1)O)O

Computed Properties

• Exact Mass: 248.0022410g/mol
• Monoisotopic Mass: 248.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Additional information on 4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde

Introduction to 4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde (CAS No. 2137057-40-8)

4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2137057-40-8, belongs to the thiazole scaffold, which is a well-documented motif in medicinal chemistry. The presence of a chloro substituent at the 4-position and a dihydroxypyrrolidine moiety at the 2-position introduces specific electronic and steric properties that make this molecule a promising candidate for further investigation.

The structural framework of 4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde incorporates a chiral center in the dihydroxypyrrolidine ring, which is crucial for its interaction with biological targets. The stereochemistry at the 3R and 4S positions of the pyrrolidine ring is particularly noteworthy, as it can influence the binding affinity and selectivity of the compound. This feature aligns with the growing trend in drug discovery towards enantiopure or enantiomerically enriched compounds, which often exhibit improved pharmacological profiles.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. In the case of 4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde, computational studies have suggested that the chloro group enhances electrophilicity at the 5-position of the thiazole ring, making it susceptible to nucleophilic attack. This property is particularly relevant in designing molecules that can undergo further functionalization or participate in condensation reactions.

The dihydroxypyrrolidine moiety is another critical feature of this compound. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be pivotal for binding to biological targets such as enzymes and receptors. The specific arrangement of these hydroxyl groups in (3R,4S)-configuration may optimize interactions with certain protein pockets or active sites. This has led to interest in exploring derivatives of this scaffold for their potential as enzyme inhibitors or modulators.

Current research in medicinal chemistry increasingly emphasizes the importance of bioisosterism—a strategy where structural analogs are designed by replacing one atom or group with another while maintaining similar electronic properties. In the context of 4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde, replacing the chloro group with other halogen atoms or nitrogen-containing heterocycles could lead to novel derivatives with enhanced bioactivity. Such modifications are often guided by high-throughput screening data and structure-based drug design approaches.

The synthesis of 4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde presents both challenges and opportunities. The presence of multiple stereocenters necessitates careful synthetic planning to ensure high enantiomeric purity. Recent methodologies involving asymmetric catalysis and chiral auxiliaries have made significant strides in facilitating such syntheses. Additionally, protecting group strategies are essential to prevent unwanted side reactions during multi-step preparations.

In terms of biological activity, preliminary studies suggest that derivatives of this thiazole scaffold may exhibit properties relevant to neurological disorders and inflammation. The combination of a thiazole core with a dihydroxypyrrolidine side chain creates a molecular entity that could interact with multiple targets simultaneously—a desirable characteristic for polypharmacological approaches. Further investigation into its pharmacokinetic properties will be crucial to assess its potential as a lead compound for drug development.

The role of spectroscopic techniques such as NMR and mass spectrometry has been instrumental in characterizing 4-chloro-2-[(3R,4S)-3,4-dihydroxypyrrolidin-1-y]-1,3-thiazole-5-carbaldehyde. High-resolution NMR spectra provide detailed information about atomic connectivity and stereochemistry, while mass spectrometry aids in confirming molecular weight and detecting impurities. These analytical methods are essential for ensuring the quality and consistency of synthetic batches before they proceed to biological testing.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable building block for designing novel materials or agrochemicals. For instance, modifications at the aldehyde functionality could lead to Schiff base derivatives with enhanced stability or reactivity suitable for cross-linking applications.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-chloro-2-[ (3R , 4S ) - 3 , 4 - dihydroxypy rrolidin - 1 - yl ] - 1 , 3 - thi az ole - 5 - car bal de hyd e (CAS No. 2137057–40–8) will remain at the forefront of drug discovery efforts. Their complex structures offer untapped potential for innovation through rational design or machine learning-assisted virtual screening approaches.